Cas no 2418707-74-9 ((9H-fluoren-9-yl)methyl 4-3-azido-4-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-3-azido-4-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate
• CAS No: 2418707-74-9
• MF: C₂₇H₂₇N₅O₂S
• MW: 485.60058426857
• CID: 5678141
• PubChem ID: 165773673
• Update Time: 2025-10-29

(9H-fluoren-9-yl)methyl 4-3-azido-4-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418707-74-9
• (9H-fluoren-9-yl)methyl 4-[3-azido-4-methyl-5-(sulfanylmethyl)phenyl]piperazine-1-carboxylate
• EN300-26629422
• (9H-fluoren-9-yl)methyl 4-3-azido-4-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate

• Inchi： 1S/C27H27N5O2S/c1-18-19(17-35)14-20(15-26(18)29-30-28)31-10-12-32(13-11-31)27(33)34-16-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,14-15,25,35H,10-13,16-17H2,1H3
• InChI Key： LUSXCMXZJKDQBR-UHFFFAOYSA-N
• SMILES： SCC1=C(C)C(=CC(=C1)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 485.18854629g/mol
• Monoisotopic Mass: 485.18854629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 48.1Ų

Additional information on (9H-fluoren-9-yl)methyl 4-3-azido-4-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate

Comprehensive Analysis of (9H-fluoren-9-yl)methyl 4-3-azido-4-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate (CAS No. 2418707-74-9)

The compound (9H-fluoren-9-yl)methyl 4-3-azido-4-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate (CAS No. 2418707-74-9) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the fluorenylmethyl protecting group, azido functionality, and sulfanylmethyl moiety, make it a versatile intermediate for drug discovery and bioconjugation applications. Researchers are increasingly interested in this compound due to its role in click chemistry and peptide synthesis, which are currently trending topics in the scientific community.

One of the most notable aspects of CAS No. 2418707-74-9 is its application in proteomics and biomarker discovery. The azido group allows for efficient bioorthogonal reactions, enabling selective labeling of biomolecules without interfering with native biological processes. This property aligns with the growing demand for non-invasive diagnostic tools and targeted therapies, which are frequently searched topics in academic and industrial research. Additionally, the piperazine core enhances the compound's solubility and bioavailability, making it a valuable scaffold for medicinal chemistry.

From a synthetic perspective, (9H-fluoren-9-yl)methyl 4-3-azido-4-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate is often utilized in solid-phase peptide synthesis (SPPS). The Fmoc-protected amine group ensures compatibility with standard peptide coupling protocols, while the sulfanylmethyl side chain offers opportunities for disulfide bridge formation—a critical feature in stabilizing peptide structures. This dual functionality addresses common challenges in peptide drug development, a field that has gained traction due to the rise of biologics and personalized medicine.

Another area where CAS No. 2418707-74-9 shines is in chemical biology. The compound's ability to participate in Cu-free click chemistry makes it ideal for live-cell imaging and protein tagging. These applications are particularly relevant given the current focus on single-cell analysis and spatial omics, which are frequently queried in scientific databases. Moreover, the methylphenyl substitution pattern contributes to its stability under physiological conditions, a key consideration for in vivo studies.

Quality control and characterization of (9H-fluoren-9-yl)methyl 4-3-azido-4-methyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate are critical for ensuring reproducibility in research. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify its purity and structural integrity. These methods align with the increasing emphasis on data reproducibility and rigorous analytical validation—topics that dominate discussions in peer-reviewed journals and grant applications.

In summary, CAS No. 2418707-74-9 represents a multifaceted tool for modern scientific exploration. Its applications span from drug design to diagnostic imaging, addressing some of the most pressing questions in contemporary research. As the demand for precision medicine and next-generation therapeutics continues to grow, compounds like this will undoubtedly play a pivotal role in shaping the future of biomedical innovation.